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Compound of Interest

Compound Name: 2,2,3-Trimethylpentane

Cat. No.: B1293788 Get Quote

An In-depth Technical Guide to 2,2,3-Trimethylpentane

This technical guide provides a comprehensive overview of 2,2,3-trimethylpentane, including

its chemical identifiers, physical and chemical properties, experimental protocols for its

synthesis and purification, and relevant safety information. This document is intended for

researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical Identifiers and Properties
2,2,3-Trimethylpentane is a branched alkane and an isomer of octane.[1] It is a colorless,

clear liquid at room temperature. The primary Chemical Abstracts Service (CAS) Registry

Number for 2,2,3-trimethylpentane is 564-02-3.[2][3] Specific enantiomers also have unique

CAS numbers: (S)-2,2,3-Trimethylpentane is identified by CAS number 40824-48-4, and

(R)-2,2,3-trimethylpentane by 54665-47-3.[4][5]

Quantitative Physical and Chemical Data
A summary of the key physical and chemical properties of 2,2,3-trimethylpentane is presented

in the table below.
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Property Value Source(s)

Molecular Formula C₈H₁₈ [6]

Molecular Weight 114.23 g/mol [5][6]

Boiling Point 110 °C [2][7]

Melting Point -112.26 °C to -112.38 °C [2][8]

Density 0.72 g/cm³ [2]

Refractive Index 1.4020 to 1.4040 [2]

Flash Point 8 °C [2][7]

Purity (Typical) >99.0% (GC)

Experimental Protocols
Synthesis of 2,2,3-Trimethylpentane via Grignard
Reaction
A documented method for the synthesis of 2,2,3-trimethylpentane involves a Grignard

reaction to first produce methylethyl-tertiary-butylcarbinol, which is then converted to the final

product.[8]

Materials:

Tertiary-butyl chloride

Methylethylketone

Magnesium

Ether

Iodine (as a catalyst)

Calcium chloride (for drying)
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Sodium (for refluxing)

Procedure:

Grignard Reagent Formation: Prepare the Grignard reagent by reacting tertiary-butyl chloride

with magnesium in ether.

Carbinol Synthesis: React the prepared Grignard reagent with methylethylketone. This

reaction yields methylethyl-tertiary-butylcarbinol, with reported yields between 21% and 28%.

Purification of Carbinol: The resulting carbinol is distilled at 74-76 °C under a pressure of 40

mm Hg.

Dehydration to Olefins: The purified carbinol is refluxed with a small amount of iodine

(approximately 0.5%) to produce a mixture of olefins.

Purification of Olefins: The olefin mixture is recovered by distillation, dried with calcium

chloride, and then refluxed with sodium.

Final Product Formation: The purified olefins are subsequently processed to yield 2,2,3-
trimethylpentane. The final product can be further purified by fractionation.[8]
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Synthesis Workflow for 2,2,3-Trimethylpentane
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Caption: Synthesis workflow for 2,2,3-trimethylpentane via a Grignard reaction.

Purification by Azeotropic Distillation
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A method for the purification of 2,2,3-trimethylpentane involves azeotropic distillation.[2]

Materials:

Crude 2,2,3-trimethylpentane

2-Methoxyethanol

Water

Procedure:

Azeotropic Distillation: The crude 2,2,3-trimethylpentane is subjected to azeotropic

distillation with 2-methoxyethanol.

Washing: The resulting distillate is washed with water to remove the 2-methoxyethanol.

Drying: The washed product is dried.

Fractional Distillation: The dried 2,2,3-trimethylpentane is then purified further by fractional

distillation.[2]
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Purification of 2,2,3-Trimethylpentane

Crude 2,2,3-Trimethylpentane
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Fractional Distillation
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Caption: Purification workflow for 2,2,3-trimethylpentane.

Chemical Reactions
2,2,3-Trimethylpentane is a component of gasoline and can be produced through alkylation

reactions.[2][9] It can undergo reactions typical of alkanes, such as combustion and free-radical

substitution. For instance, the gas-phase reaction of 2,2,3-trimethylpentane with OH radicals

in the presence of nitric oxide has been studied. The products of this reaction include

acetaldehyde, acetone, 3-methyl-2-butanone, 3-methyl-2-butyl nitrate, and 2-propyl nitrate.[10]
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Safety and Handling
2,2,3-Trimethylpentane is a highly flammable liquid and vapor.[7] It is harmful if swallowed as

it may be fatal if it enters the airways.[7] It can also cause skin irritation and may cause

drowsiness or dizziness.[7] Furthermore, it is very toxic to aquatic life with long-lasting effects.

[7]

Precautionary Measures:

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Use only in well-ventilated areas.[7]

Avoid release to the environment.

Wear protective gloves and clothing.

If swallowed, do NOT induce vomiting and immediately call a poison center or doctor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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